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Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

TAM558 is a potent payload molecule utilized in the synthesis of the antibody-drug conjugate

(ADC) OMTX705. OMTX705 is a humanized anti-fibroblast activation protein (FAP) antibody

conjugated to a cytolysin, demonstrating significant anti-tumor activity. The synthesis of

TAM558 involves several key chemical intermediates, including TAM558 intermediate-2.

Understanding the stability of these intermediates is critical for process optimization, ensuring

the purity of the final active pharmaceutical ingredient, and maintaining manufacturing

consistency. This document provides a preliminary research overview of the stability of

TAM558 intermediate-2, based on publicly available data.

It is important to note that detailed stability data for specific, non-commercial chemical

intermediates like TAM558 intermediate-2 is often proprietary and not extensively published.

The information presented herein is synthesized from available data on the final payload,

TAM558, and general chemical stability principles, to provide a foundational understanding.
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While specific quantitative stability data for TAM558 intermediate-2 is not publicly available,

we can infer general stability characteristics from the handling and storage recommendations

for the final product, TAM558. These recommendations provide insights into the lability of the

overall molecular scaffold.

Table 1: Storage and Handling Recommendations for TAM558

Condition
Storage
Temperature

Duration Notes

Stock Solution -80°C 6 months

Sealed storage,

protected from

moisture and light.[1]

Stock Solution -20°C 1 month

Sealed storage,

protected from

moisture and light.[1]

In vivo Working

Solution
Ambient Same day use

Recommended to be

prepared freshly.[1]

The storage guidelines for TAM558 suggest that the molecule is sensitive to degradation at

higher temperatures and over extended periods. This sensitivity is likely influenced by the

functional groups present in the molecule, which are also present in its synthetic intermediates.

The need for fresh preparation of in vivo solutions highlights potential short-term instability in

aqueous-based formulations.

Postulated Degradation Pathways
The exact degradation pathways for TAM558 intermediate-2 have not been publicly detailed.

However, based on the general structure of tubulysin analogues and similar complex

molecules, several potential degradation pathways can be postulated.
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Postulated Degradation Logic for TAM558 Intermediate-2
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Caption: Postulated degradation pathways for TAM558 intermediate-2.

Experimental Protocols
Detailed experimental protocols for assessing the stability of TAM558 intermediate-2 are not

available in the public domain. However, standard methodologies for evaluating the stability of

pharmaceutical intermediates can be applied.
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Workflow for Forced Degradation Study
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Caption: A typical experimental workflow for a forced degradation study.

General Protocol for In Vitro Caspase 3/7 Activity Assay (Adapted from OMTX705 studies)

While not a direct measure of chemical stability, the biological activity of the final payload is a

critical indicator of its integrity. The following is an adapted protocol from studies on OMTX705

that could be conceptually applied to assess the activity of the final product synthesized from

the intermediate.[2]
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Cell Seeding: Seed HT1080-FAP, HT1080-WT, or CAF07 cells at a density of 10,000

cells/well in 100 μL of medium in 96-well plates and incubate overnight at 37°C.[2]

Compound Incubation: Remove the medium and incubate the cells with 100 μL of medium

containing the test compound (e.g., the final ADC or payload) at various concentrations and

for different exposure times (e.g., 1, 6, 24, and 48 hours) at 37°C.[2]

Caspase Activity Measurement: Determine caspase 3/7 activity using a commercially

available assay kit, such as Caspase-Glo 3/7 Assay, following the manufacturer's

instructions.[2]

Conclusion
The stability of TAM558 intermediate-2 is a crucial parameter in the manufacturing of the

OMTX705 ADC. While direct, detailed stability data for this specific intermediate is not publicly

available, inferences can be drawn from the handling of the final payload, TAM558. The

provided information on storage conditions, postulated degradation pathways, and standard

experimental workflows offers a foundational guide for researchers and professionals in the

field. Further internal, proprietary studies would be necessary to fully characterize the stability

profile of TAM558 intermediate-2 and to optimize its handling and storage to ensure the

quality and consistency of the final therapeutic product.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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